molecular formula C9H4I3NO5 B8772294 5-(Carbamoyl)-2,4,6-triiodoisophthalic acid CAS No. 79211-46-4

5-(Carbamoyl)-2,4,6-triiodoisophthalic acid

Cat. No. B8772294
CAS RN: 79211-46-4
M. Wt: 586.84 g/mol
InChI Key: KHTGTPXXKOLMEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Carbamoyl)-2,4,6-triiodoisophthalic acid is a useful research compound. Its molecular formula is C9H4I3NO5 and its molecular weight is 586.84 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Carbamoyl)-2,4,6-triiodoisophthalic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Carbamoyl)-2,4,6-triiodoisophthalic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

79211-46-4

Molecular Formula

C9H4I3NO5

Molecular Weight

586.84 g/mol

IUPAC Name

5-carbamoyl-2,4,6-triiodobenzene-1,3-dicarboxylic acid

InChI

InChI=1S/C9H4I3NO5/c10-4-1(7(13)14)5(11)3(9(17)18)6(12)2(4)8(15)16/h(H2,13,14)(H,15,16)(H,17,18)

InChI Key

KHTGTPXXKOLMEH-UHFFFAOYSA-N

Canonical SMILES

C1(=C(C(=C(C(=C1I)C(=O)O)I)C(=O)O)I)C(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

100 g of 5-cyano-2,4,6-triiodoisophthalic acid is suspended in 400 ml of water and dissolved by adding 20 g of sodium hydroxide. The solution is maintained at +60° C. for 3 hours, then poured under agitation into 60 ml of concentrated hydrochloric acid. After several hours of stirring in an ice bath, the precipitate is vacuum-filtered, washed with a small amount of ice-cooled water, and dried at 50° C., thus obtaining 98 g (=95% of theory) or 5-carbamoyl-2,4,6-triiodoisophthalic acid having a decomposition point of above 280° C., as a white powder.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
reactant
Reaction Step Three
Name
Quantity
400 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

100 g of 5-cyano-2,4,6-triiodoisophthalic acid is suspended in 400 ml of concentrated sulfuric acid and heated first under agitation for 30 minutes to 60° C., then for 2 hours to 95° C. The thus-produced, clear solution is then poured on 1.2 kg of ice and stirred for one hour in an ice bath. The thus-precipitated crude product is vacuum-filtered, dissolved under heating in 400 ml of ethanol, and the solution is combined with 70 ml of concentrated sodium hydroxide solution. After several hours of agitation in an ice bath, the thus-separated sodium salt is vacuum-filtered, washed with ethanol, and then dissolved in 200 ml of hot water. After treating the solution with active carbon, the filtrate is precipitated into 150 ml of semiconcentrated sulfuric acid. After several hours of stirring in an ice bath, the precipitate is vacuum-filtered, washed with a small amount of ice-cold water, and dried at 50° C., thus obtaining 84 g (=82% of theory) of 5-carbamoyl- 2,4,6-triiodoisophthalic acid, which conforms in its properties with the product of the alkaline saponification.
Quantity
100 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
1.2 kg
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.